Cas no 95311-95-8 (Lucidenic acid B)

• Product Name: Lucidenic acid B
• CAS No: 95311-95-8
• MF: C₂₇H₃₈O₇
• MW: 474.58642911911
• CID: 2050727
• PubChem ID: 102410351
• Update Time: 2025-06-08

Lucidenic acid B Chemical and Physical Properties

Names and Identifiers

• lucidenic acid B
• (5alpha,7beta,12beta)-7,12-Dihydroxy-4,4,14-trimethyl-3,11,15-trioxo-chol-8-en-24-oic acid
• (5α,7β,12β)-7,12-Dihydroxy-4,4,14-trimethyl-3,11,15-trioxochol-8-en-24-oic acid (ACI)
• (+)-Lucidenic acid B
• B0005-465654
• 4-(7,12-Dihydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl)pentanoic acid
• 3,11,15-Trioxo-7beta,12beta-dihydroxy-5alpha-lanost-8-en-24-oic acid
• 7,12-Dihydroxy-3,11,15-trioxo-25,26,27-trinor-8-lanosten-24-oic acid
• CHEBI:175742
• AKOS032945985
• VDA31195
• D85043
• CS-0027806
• HY-N6861
• LucidenicacidB
• DTXSID201316630
• (4R)-4-[(5R,7S,10S,12S,13R,14R,17R)-7,12-dihydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• 95311-95-8
• DA-75140
• TS-10125
• (+)-Lucidenic Acid B; (5a,7ss,12ss)-7,12-Dihydroxy-4,4,14-trimethyl-3,11,15-trioxochol-8-en-24-oic Acid;
• Lucidenic acid B

• Inchi： 1S/C27H38O7/c1-13(7-8-19(31)32)14-11-18(30)27(6)20-15(28)12-16-24(2,3)17(29)9-10-25(16,4)21(20)22(33)23(34)26(14,27)5/h13-16,23,28,34H,7-12H2,1-6H3,(H,31,32)/t13-,14-,15+,16+,23-,25+,26+,27+/m1/s1
• InChI Key： GYRDSOABOBCYST-HFAARYGVSA-N
• SMILES： C[C@@]12C(=O)C[C@H]([C@H](C)CCC(=O)O)[C@@]1(C)[C@H](O)C(=O)C1[C@]3(CCC(=O)C(C)(C)[C@@H]3C[C@@H](C2=1)O)C

Computed Properties

• Exact Mass: 474.26175355 g/mol
• Monoisotopic Mass: 474.26175355 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• Molecular Weight: 474.6
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179-181°C
• Boiling Point: 676.3±55.0 °C at 760 mmHg
• Flash Point: 376.8±28.0 °C
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),

Lucidenic acid B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lucidenic acid B

Comprehensive Analysis of Lucidenic Acid B (CAS No. 95311-95-8): Properties, Benefits, and Research Insights

Lucidenic Acid B (CAS No. 95311-95-8) is a bioactive triterpenoid compound primarily derived from the medicinal mushroom Ganoderma lucidum, commonly known as Reishi. This natural compound has garnered significant attention in recent years due to its potential health benefits, including anti-inflammatory, antioxidant, and neuroprotective properties. As interest in natural remedies and functional foods grows, Lucidenic Acid B has become a focal point for researchers and health enthusiasts alike.

The chemical structure of Lucidenic Acid B features a lanostane-type triterpenoid skeleton, which is characteristic of many bioactive compounds found in Ganoderma species. Its molecular formula is C₂₇H₃₈O₆, and it exhibits a molecular weight of 458.59 g/mol. This compound is often studied alongside other Ganoderma triterpenes, such as Ganoderic Acid and Lucidenic Acid A, due to their synergistic effects in promoting wellness.

One of the most searched topics related to Lucidenic Acid B is its potential role in immune system support. Modern lifestyles, characterized by stress and environmental toxins, have increased demand for natural immunomodulators. Preliminary studies suggest that Lucidenic Acid B may enhance immune function by modulating cytokine production and activating macrophages. These findings align with the growing popularity of adaptogenic mushrooms in holistic health circles.

Another area of interest is the compound's anti-aging properties. With the global anti-aging market projected to reach billions, researchers are exploring how Lucidenic Acid B may combat oxidative stress—a key contributor to cellular aging. Its ability to scavenge free radicals and upregulate endogenous antioxidants like superoxide dismutase (SOD) makes it a promising candidate for cosmeceutical applications.

In the realm of metabolic health, Lucidenic Acid B has shown potential in regulating glucose metabolism and lipid profiles. This is particularly relevant given the rising prevalence of metabolic syndrome worldwide. Animal studies indicate that the compound may improve insulin sensitivity and reduce hepatic lipid accumulation, sparking interest in its use as a natural supplement for metabolic support.

The extraction and purification of Lucidenic Acid B from Ganoderma lucidum involve advanced techniques such as high-performance liquid chromatography (HPLC) and supercritical fluid extraction. These methods ensure high purity while preserving the compound's bioactivity. Quality control is critical, as the concentration of Lucidenic Acid B can vary significantly depending on the mushroom's growing conditions and extraction protocols.

From a commercial perspective, Lucidenic Acid B is increasingly incorporated into nutraceutical formulations, including capsules, tinctures, and functional beverages. Manufacturers often highlight its presence in product labels to appeal to health-conscious consumers seeking evidence-based botanicals. The compound's stability in various delivery systems is an active area of research, with encapsulation technologies being explored to enhance its bioavailability.

Despite its promise, challenges remain in the research of Lucidenic Acid B. Many studies to date have been conducted in vitro or in animal models, and more robust clinical trials are needed to validate its efficacy and safety in humans. Researchers are particularly interested in determining optimal dosages and potential interactions with pharmaceuticals—a common concern among consumers combining natural supplements with conventional medications.

The future of Lucidenic Acid B research appears bright, with investigations expanding into novel areas such as gut microbiome modulation and cognitive health. As the scientific community continues to unravel its mechanisms of action, this compound may well emerge as a cornerstone of precision nutrition strategies tailored to individual health needs.

For those seeking to incorporate Lucidenic Acid B into their wellness regimen, it's essential to source products from reputable suppliers that provide third-party testing and transparent information about compound concentrations. As with any bioactive substance, consulting healthcare professionals is advisable, especially for individuals with pre-existing conditions or those taking medications.